N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H18N4O2S/c1-24-13-16(18-8-5-11-27-18)22-19(24)9-10-21-20(25)15-12-17(26-23-15)14-6-3-2-4-7-14/h2-8,11-13H,9-10H2,1H3,(H,21,25)
• InChI Key: FPJDJJBCMFXNNN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CCNC(=O)C2=NOC(=C2)C3=CC=CC=C3)C4=CC=CS4
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol
• CAS No.: 1396637-84-5

Description

This compound is a complex organic molecule with several functional groups, including an imidazole ring and an isoxazole ring, which are common structures in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include an imidazole ring attached to a thiophene ring via a methyl group, an ethyl group attached to the imidazole ring, and a phenylisoxazole-3-carboxamide group also attached to the ethyl group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. For example, the presence of the imidazole and isoxazole rings could affect its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain imidazole rings work by inhibiting the enzyme cytochrome P450.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s being studied as a potential drug, future research could focus on testing its efficacy and safety in preclinical and clinical trials.